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MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan
reconstitution problems

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan
Cat. No.: S12863348

Physicochemical Properties & Handling

The table below summarizes the key properties of MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan

from the search results.

Property Details

CAS Number 2414254-51-4 [1] [2] [3]

Synonyms SHR-A1811 Drug-linker [2] [4]

Molecular Formula Cs5HgoFNgO13 [1] [2] [3]

Molecular Weight 1074.12 g/mol [1] [2] [3]

Appearance Solid powder (white to light yellow / off-white to light yellow) [2] [5] [6]
Storage (Powder) -20°C for 3 years (sealed, protected from moisture and light) [1] [2] [5]

Solubility (General) Soluble in DMSO [2] [5] [6]

Solubility Data & Reconstitution Protocols
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Based on the gathered information, here are the specific solubility details and suggested protocols for

preparing stock solutions.

e Stock Solution in DMSO: The product information indicates that a 100 mg/mL (93.10 mM) stock
solution can be prepared in DMSO, though it may require ultrasonication to aid dissolution [2]. This

stock can be aliquoted and stored at -80°C for 6 months or at -20°C for 1 month to avoid repeated

freeze-thaw cycles [2] [5].

e Further Dilution for Experiments: For in vivo studies, the DMSO stock solution must be further

diluted into a non-toxic vehicle. One commonly suggested formulation is:

o Injection Formulation 1: DMSO : Tween 80 : Saline = 10 : 5 : 85 [5] [6].
o This involves adding 100 pL of DMSO stock solution to 50 pL of Tween 80, then diluting with
850 pL of saline to achieve a final clear solution [5] [6].

FAQs and Troubleshooting Guide

Here are answers to common questions and problems you might encounter.

Q1: What should I do if the compound does not fully dissolve in DMSQO?

¢ Ultrasonicate: Use a sonication bath for several minutes to help break up aggregates and dissolve
the powder [2].

e Warm Slightly: Briefly warming the DMSO to 25-37°C can enhance solubility, but avoid high
temperatures that may degrade the compound.

e Verify Purity and Age: Check the product's Certificate of Analysis for purity and ensure it has been
stored correctly. Over time or if exposed to moisture, compounds can degrade, leading to solubility
issues.

Q2: How can I prevent precipitation when diluting the DMSO stock solution into aqueous buffers?

e Use Co-solvents: The protocols recommend using co-solvents like Tween 80 and PEG300 to create
a stable emulsion when moving from DMSO to saline [5] [6].

¢ Add Slowly with Mixing: Dilute the DMSO stock slowly into the aqueous phase while vortexing or
gently agitating to ensure gradual mixing.

¢ Consider Final DMSO Concentration: Keep the final concentration of DMSO in your biological
assays as low as possible (typically below 1%) to maintain cell viability.
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Q3: What is the best way to store this compound to ensure its stability?

¢ Lyophilized Powder: Store the pure, lyophilized powder at -20°C in a sealed container with a
desiccant to protect it from moisture [2] [5].

e Stock Solutions: Aliquot stock solutions in DMSO and store them at -80°C for long-term use (up to 6
months). Avoid repeated freeze-thaw cycles by using single-use aliquots [2].

Q4: Where can I find more specific experimental protocols for this ADC linker? The provided
information is general for handling. For specific experimental protocols related to its use in Antibody-Drug

Conjugates (ADCs), it is best to:

e Consult the Patent Literature: The World Intellectual Property Organization (WO) patent
W02020063673 is cited as a reference for this compound and may contain detailed synthetic and
conjugation methodologies [6].

e Contact the Supplier: Reach out to the technical support teams of commercial suppliers like
MedChemExpress (MCE) or TargetMol for application-specific advice [1] [2].

Experimental Workflow for Reconstitution

The diagram below outlines the key steps for successfully reconstituting and handling MC-Gly-Gly-Phe-
Gly-(R)-Cyclopropane-Exatecan.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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